N-benzyl-1-ethyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide
Overview
Description
N-benzyl-1-ethyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide (BEHQ) is a synthetic compound that has been widely used in scientific research due to its diverse biological activities. BEHQ is a quinoline derivative that possesses a hydroxyl group and an amide moiety, which are responsible for its unique properties.
Scientific Research Applications
Synthesis and Antitubercular Activity
A study by Ukrainets, Tkach, and Grinevich (2008) proposed an improved method for preparing ethyl 1-hydroxy-3-oxo-6,7-dihydro-3H,5H-pyrido[3,2,1-ij]quinoline-2-carboxylate. This process led to the synthesis of a series of compounds, including ones similar to N-benzyl-1-ethyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide, with notable antitubercular activities (Ukrainets, Tkach, & Grinevich, 2008).
Diuretic Activity and Structural Analysis
Ukrainets and colleagues (2011) developed modified methods to prepare compounds structurally related to N-benzyl-1-ethyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide. Their work included an analysis of diuretic activity and steric structure, providing insights into the biological properties of these compounds (Ukrainets, Golik, Andreeva, & Gorokhova, 2011).
Synthesis and Reactivity in Drug Development
Jansson et al. (2006) explored the synthesis and reactivity of laquinimod, a drug structurally similar to N-benzyl-1-ethyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide. This study provided insights into the drug's synthesis process and its reactivity, which is crucial for understanding its pharmacological applications (Jansson, Fristedt, Olsson, Svensson, & Jönsson, 2006).
Quinazoline Ring Hydrolysis
Research by Shemchuk, Chernykh, Levashov, and Sytnik (2010) on the hydrolytic opening of the quinazoline ring in certain derivatives provided valuable information on the chemical behavior of quinolinecarboxamide compounds. This study can be extrapolated to understand the hydrolytic behavior of compounds like N-benzyl-1-ethyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide (Shemchuk, Chernykh, Levashov, & Sytnik, 2010).
5-HT3 Receptor Antagonist Properties
Hayashi and colleagues (1993) synthesized a series of 4-hydroxy-3-quinolinecarboxylic acid derivatives, closely related to the compound , which exhibited properties as 5-HT3 receptor antagonists. This discovery is significant for developing new therapeutic agents in neuroscience (Hayashi, Miwa, Ichikawa, Yoda, Miki, Ishii, Kono, Yasuzawa, & Suzuki, 1993).
Pharmaceutical Patent Applications
Habernickel (2002) discussed the patent landscape for compounds like N-benzyl-1-ethyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide, particularly their applications in treating viral infections. This information is crucial for understanding the commercial and therapeutic potential of these compounds (Habernickel, 2002).
properties
IUPAC Name |
N-benzyl-1-ethyl-4-hydroxy-2-oxoquinoline-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c1-2-21-15-11-7-6-10-14(15)17(22)16(19(21)24)18(23)20-12-13-8-4-3-5-9-13/h3-11,22H,2,12H2,1H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVGJTXCNSBEFAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NCC3=CC=CC=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
<0.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID47201320 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-benzyl-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(3-cyano-7-hydroxy-5-oxo-4,5-dihydrothieno[3,2-b]pyridin-2-yl)thio]-N-(2,6-dimethylphenyl)acetamide](/img/structure/B5914079.png)
![2-[(3-cyano-7-hydroxy-5-oxo-4,5-dihydrothieno[3,2-b]pyridin-2-yl)thio]-N-(2-methylphenyl)acetamide](/img/structure/B5914097.png)
![2-{[2-(5-chloro-2-thienyl)-2-oxoethyl]thio}-7-hydroxy[1,3]thiazolo[4,5-b]pyridin-5(4H)-one](/img/structure/B5914107.png)
![3,3'-[(5-chloro-2-hydroxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one)](/img/structure/B5914122.png)
![2-[(2-fluorophenyl)amino]-7-hydroxy[1,3]thiazolo[4,5-b]pyridin-5(4H)-one](/img/structure/B5914130.png)
![N-[2-(aminosulfonyl)phenyl]-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide](/img/structure/B5914170.png)
